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Compound of Interest

Compound Name: Delisens

Cat. No.: B15612948

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of Delisens™ (Acetyl Hexapeptide-49)
and niacinamide, focusing on their respective impacts on skin barrier function. The information
presented is collated from available scientific literature and manufacturer data to offer an
objective overview for research and development professionals. While niacinamide is
extensively studied with a large body of evidence, publicly available, independent clinical data
on Delisens™ is limited.

Introduction

A robust skin barrier is essential for maintaining skin health, protecting against environmental
aggressors, and preventing excessive water loss. Both Delisens™, a synthetic hexapeptide,
and niacinamide, a form of vitamin B3, are active ingredients utilized in skincare for their
purported benefits to the skin barrier. This guide delves into their mechanisms of action,
presents available quantitative data on their efficacy, and details the experimental protocols
used in key studies.

Mechanisms of Action
Delisens™ (Acetyl Hexapeptide-49)

Delisens™ primarily functions by modulating the activity of the Protease-Activated Receptor-2
(PAR-2). PAR-2 is a G protein-coupled receptor expressed in keratinocytes that, when
activated by proteases, can trigger a cascade of inflammatory responses, leading to
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neurogenic inflammation and a compromised skin barrier. By down-regulating PAR-2 activity,
Delisens™ aims to reduce the release of pro-inflammatory mediators, thereby soothing the
skin and helping to restore barrier function.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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